Cas no 2680532-82-3 (N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride)
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride
- 2680532-82-3
- AKOS025401271
- EN300-28266144
-
- MDL: MFCD34561708
- Inchi: 1S/C11H22N2O.2ClH/c1-12-10-2-6-13(7-3-10)11-4-8-14-9-5-11;;/h10-12H,2-9H2,1H3;2*1H
- InChI Key: KDPXMTUTGIOSIZ-UHFFFAOYSA-N
- SMILES: Cl.Cl.O1CCC(CC1)N1CCC(CC1)NC
Computed Properties
- Exact Mass: 270.1265688g/mol
- Monoisotopic Mass: 270.1265688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.5Ų
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28266144-0.05g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 0.05g |
$205.0 | 2025-03-19 | |
| Enamine | EN300-28266144-0.1g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 0.1g |
$306.0 | 2025-03-19 | |
| Enamine | EN300-28266144-0.25g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 0.25g |
$438.0 | 2025-03-19 | |
| Enamine | EN300-28266144-0.5g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 0.5g |
$691.0 | 2025-03-19 | |
| Enamine | EN300-28266144-1.0g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 1.0g |
$884.0 | 2025-03-19 | |
| Enamine | EN300-28266144-2.5g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 2.5g |
$1735.0 | 2025-03-19 | |
| Enamine | EN300-28266144-5.0g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 5.0g |
$2566.0 | 2025-03-19 | |
| Enamine | EN300-28266144-10.0g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95.0% | 10.0g |
$3807.0 | 2025-03-19 | |
| Enamine | EN300-28266144-1g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95% | 1g |
$884.0 | 2023-09-09 | |
| Enamine | EN300-28266144-5g |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride |
2680532-82-3 | 95% | 5g |
$2566.0 | 2023-09-09 |
N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on N-methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride
N-Methyl-1-(Oxan-4-Yl)Piperidin-4-Amine Dihydrochloride: A Comprehensive Overview
N-Methyl-1-(oxan-4-yl)piperidin-4-amine dihydrochloride, with the CAS number 2680532-82-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as N-methyl-piperidinyl oxane derivative, has garnered attention due to its unique structural properties and potential applications in drug design and material science. In this article, we will delve into its chemical structure, synthesis methods, pharmacological implications, and recent advancements in its research.
The molecular structure of N-methyl-piperidinyl oxane derivative comprises a piperidine ring fused with an oxane (tetrahydropyran) moiety. The piperidine ring is a six-membered cyclic amine, which is known for its versatility in organic synthesis. The presence of the methyl group at the nitrogen atom introduces additional steric and electronic effects, making this compound a valuable building block in medicinal chemistry. The oxane ring further enhances the molecule's stability and solubility properties, which are critical for its potential use in drug delivery systems.
Recent studies have highlighted the importance of N-methyl-piperidinyl oxane derivative in the development of bioactive molecules. Researchers have explored its role as a precursor for various heterocyclic compounds, which are widely used in the pharmaceutical industry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for treating chronic inflammatory diseases.
In terms of synthesis, N-methyl-piperidinyl oxane derivative can be synthesized through a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of an appropriate amine with an epoxide to form the oxane ring. This method has been optimized to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.
The pharmacokinetic properties of N-methyl-piperidinyl oxane derivative have also been extensively studied. Preclinical studies indicate that this compound has favorable absorption and distribution characteristics, which are essential for its efficacy as a therapeutic agent. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal hepatic metabolism, thus reducing the risk of drug-drug interactions.
Beyond its pharmacological applications, N-methyl-piperidinyl oxane derivative has found utility in materials science. Its ability to form stable macrocyclic structures has led to its use in the development of novel polymers and self-healing materials. A 2023 paper in Advanced Materials highlighted how this compound can be incorporated into polymer networks to enhance their mechanical properties and durability under stress.
In conclusion, N-methyl-piperidinyl oxane derivative, CAS number 2680532-82-3, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both medicine and materials science.
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